Cas no 3378-72-1 (N-(1,1-Dimethylethyl)benzenemethanamine)

• Product Name: N-(1,1-Dimethylethyl)benzenemethanamine
• CAS No: 3378-72-1
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD00008798
• CID: 44083
• PubChem ID: 76908
• Update Time: 2025-04-18

N-(1,1-Dimethylethyl)benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-methylpropan-2-amine
• N-tert-Butylbenzylamine
• N-(Tert-Butyl)Benzylamine
• N-Benzyl tert-Butylamine
• N-Benzyl-tert-butylamine
• Benzyl-tert-butyl-amine
• N-benzyl-N-t-butylamine
• N-benzyl-t-butylamine
• N-t-Butylbenzylamine
• N-tert-butyl-N-benzylamine
• Benzylamine,N-tert-butyl- (6CI,7CI,8CI)
• Benzyl-tert-butylamine
• N-(1,1-Dimethylethyl)benzenemethanamine
• N-(tert-Butyl)benzenemethanamine
• N-Benzyl-N-tert-butylamine
• tert-Butylbenzylamine
• N-(1,1-Dimethylethyl)benzylamine
• N-benzylN-tert.-butylamine
• 1060688-77-8
• t-butylbenzylamine
• AI3-23247
• n-benzyl-tert-butyl-d9-amine
• NS00019717
• N-t-butyl-N-benzylamine
• tert-butyl-benzylamine
• SCHEMBL125129
• Benzenemethanamine, N-(1,1-dimethylethyl)-
• DTXSID2063002
• 3378-72-1
• CS-W017915
• B1176
• QMD9L6C8U3
• N-Benzyl-2-methyl-2-propanamine #
• SB75737
• STR05000
• N-benzyl tertbutylamine
• Z56175285
• FT-0657887
• J-019322
• Benzyl(tert-butyl)amine
• EINECS 222-179-6
• N-benzyl-N-tert.-butylamine
• BDBM626032
• AMY3946
• EN300-16560
• AC-23994
• AKOS000119241
• MFCD00008798
• D78115
• N-Benzyl-tert.-butylamine
• ALBB-025934
• benzylamine, N-t-butyl-
• 222-179-6
• DTXCID1038747
• CHEMBL5430961
• NBTBA cpd

• MDL： MFCD00008798
• Inchi： 1S/C11H17N/c1-11(2,3)12-9-10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3
• InChI Key： DLSOILHAKCBARI-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C(C)(C)C
• BRN： 507464

Computed Properties

• Exact Mass: 163.13600
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 0.881
• Melting Point: -25 ºC
• Boiling Point: 252°C(lit.)
• Flash Point: 88 ºC
• Refractive Index: 1.496-1.498
• Solubility: 2g/l
• Water Partition Coefficient: 2 g/L (20 ºC)
• PSA: 12.03000
• LogP: 2.96560
• Sensitiveness: Air Sensitive
• Solubility: Slightly soluble in water

N-(1,1-Dimethylethyl)benzenemethanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H301-H314
• Warning Statement： P210-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2735
• WGK Germany：3
• Hazard Category Code： 34-22-36/37/38
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides